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Abstract
This technical guide provides a comprehensive overview of 4-Chloro-3-fluorobenzotrifluoride
(CAS No. 32137-20-5), a critical organofluorine intermediate in the pharmaceutical and

agrochemical industries. The document details its molecular structure, physicochemical

properties, a representative synthesis protocol, key applications, and essential safety protocols.

The unique substitution pattern of a trifluoromethyl group, a chlorine atom, and a fluorine atom

on the benzene ring imparts specific reactivity and properties, making it a valuable building

block for complex molecular architectures. This guide is intended for researchers, chemists,

and professionals in drug discovery and chemical manufacturing who utilize advanced

chemical intermediates.

Introduction and Strategic Importance
4-Chloro-3-fluorobenzotrifluoride, also known by its IUPAC name 1-Chloro-2-fluoro-4-

(trifluoromethyl)benzene, is a highly specialized halogenated aromatic compound.[1][2] Its

strategic importance lies in its function as a versatile chemical intermediate.[3] The presence of

three distinct functional groups—chloro, fluoro, and trifluoromethyl—on the benzene nucleus

offers multiple reaction sites for synthetic chemists.
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The trifluoromethyl (-CF3) group is particularly significant in drug development. Its high

electronegativity and lipophilicity can substantially enhance a drug molecule's metabolic

stability, binding affinity, and bioavailability.[1] Consequently, 4-Chloro-3-
fluorobenzotrifluoride is a sought-after precursor for the synthesis of novel Active

Pharmaceutical Ingredients (APIs) and advanced agrochemicals like pesticides and herbicides.

[1][3] This guide serves to consolidate the core technical information required for its effective

and safe utilization in a research and development setting.

Molecular Structure and Physicochemical
Properties
The precise arrangement of substituents on the aromatic ring dictates the chemical reactivity

and physical characteristics of 4-Chloro-3-fluorobenzotrifluoride.

Molecular Structure
The structure consists of a benzene ring substituted at positions 1, 2, and 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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